Spiro(benzofuran-2(3H),1'-cyclopropan)-3-one, 5-amino-4-bromo-

• CAS No.: 72492-50-3
• Molecular Formula: C10H8BrNO2
• Molecular Weight: 254.08 g/mol
• IUPAC Name: 5-amino-4-bromospiro[1-benzofuran-2,1'-cyclopropane]-3-one
• InChI: InChI=1S/C10H8BrNO2/c11-8-5(12)1-2-6-7(8)9(13)10(14-6)3-4-10/h1-2H,3-4,12H2
• InChI Key: PFKORNCWDCAEQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC12C(=O)C3=C(O2)C=CC(=C3Br)N

Description

Spiro(benzofuran-2(3H),1'-cyclopropan)-3-one, 5-amino-4-bromo- is a useful research compound. Its molecular formula is C10H8BrNO2 and its molecular weight is 254.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Aminospiro[benzo[b]furan-2(3H),1'-cyclopropane]-3-one (0.747 g.) and calcium carbonate (0.47 g.) were suspended in a mixture of carbon tetrachloride (20 ml.) and methylene chloride (5 ml.). The suspension was cooled to -17° C., then bromine (0.22 ml.) was added thereto dropwise, followed by stirring for 45 minutes. The reaction mixture was poured into ice-water, then extracted with ethyl acetate. The extract was washed with water and dried. The solvent was evaporated off, and the residue was recrystallized from ethanol-water. By the above procedure there was obtained 5-amino-4-bromospiro[benzo[b]furan-2(3H),1'-cyclopropane]-3-one as yellow needles melting at 167°-170° C. Yield 0.6 g.